Cas no 67734-35-4 ((R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate)

• Product Name: (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate
• CAS No: 67734-35-4
• MF: C₈H₁₈OS₂
• MW: 194.35792016983
• MDL: MFCD08460193
• CID: 58626
• PubChem ID: 10932336
• Update Time: 2025-07-01

(R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate Chemical and Physical Properties

Names and Identifiers

• (R)-S-tert-Butyl 2-methylpropane-2-sulfinothioate
• (R)-(+)-tert-Butyl tert-butanethiosulfinate
• (R)-(+)-TERT-BUTYL.TERT-BUTANETHIOSULFINATE
• (R)-tert-Butanethiosulfinate
• (R)-tert-butyl tert-butylthiosulfinate
• (SR)-tert-butyl tert-butanethiosulfinate
• S-tert-butyl (R)-tert-butanethiosulfinate
• tert-butane (R)-tert-butylthiosulfinate
• RL04591
• AK111546
• AX8041949
• Z5026
• 2-[(R)-tert-butylsulfinyl]sulfanyl-2-methylpropane
• 2-[(R)-tert-Butylsulfinyl]sulfanyl-2-methyl-propane
• DS-5253
• SB44553
• SCHEMBL13754234
• C8H18OS2
• MFCD08460193
• 67734-35-4
• 2-METHYL-2-{[(R)-2-METHYLPROPANE-2-SULFINYL]SULFANYL}PROPANE
• AKOS016842301
• CS-0154654
• 1,1-Dimethylethyl [S(R)]-2-methyl-2-propanesulfinothioate (ACI)
• 2-Propanesulfinothioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester, [S(R)]- (9CI)
• (R)-S-tert-Butyl tert-butanethiosulfinate
• [S(R)]-2-Methyl-2-propanesulfinothioic acid S-(1,1-dimethylethyl) ester
• (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate

• MDL： MFCD08460193
• Inchi： 1S/C8H18OS2/c1-7(2,3)10-11(9)8(4,5)6/h1-6H3/t11-/m1/s1
• InChI Key： ZFKIFCIQBZYNIQ-LLVKDONJSA-N
• SMILES： [S@@](C(C)(C)C)(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 194.08000
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 272.5°C at 760 mmHg
• Flash Point: 118.6±22.6 °C
• Refractive Index: 1.519
• PSA: 61.58000
• LogP: 3.84600
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters Thiosulfinic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate

(R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate: A Comprehensive Overview

The compound with CAS No. 67734-35-4, commonly referred to as (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in biochemical processes and its ability to serve as a versatile building block in synthetic chemistry.

The structure of (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate is characterized by a tert-butyl group attached to a sulfur atom, which is further connected to a methyl-substituted propane sulfinate moiety. This configuration imparts the molecule with distinct electronic and steric properties, making it suitable for specific chemical reactions. The stereochemistry at the sulfur atom, denoted by the (R) configuration, plays a crucial role in determining the molecule's reactivity and selectivity in various transformations.

Recent research has explored the use of this compound in the synthesis of biologically active molecules. For instance, studies have demonstrated its effectiveness as a nucleophile in substitution reactions, particularly in the presence of transition metal catalysts. This has opened new avenues for its application in drug discovery and development processes. Moreover, its stability under various reaction conditions makes it an ideal candidate for large-scale industrial applications.

In terms of physical properties, (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate exhibits a melting point of approximately -15°C and a boiling point around 100°C under standard conditions. These thermodynamic characteristics make it suitable for use in both laboratory settings and industrial processes that require precise temperature control. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

The synthesis of this compound typically involves multi-step processes that include alkylation, oxidation, and stereochemical control steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield rates. These developments have further enhanced the commercial viability of this compound.

One of the most promising applications of (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate lies in its use as an intermediate in the production of advanced materials. For example, it has been employed in the synthesis of novel polymers with tailored mechanical properties. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable component in polymer chemistry.

In conclusion, (R)-S-Tert-butyl 2-methylpropane-2-sulfinothioate, with CAS No. 67734-35-4, stands out as a versatile and important molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.